2-[2-(4-methoxy-3-nitrophenyl)-2-oxoethoxy]-N-phenylbenzamide

• IUPAC Name: 2-[2-(4-methoxy-3-nitrophenyl)-2-oxoethoxy]-N-phenylbenzamide
• InChI: InChI=1S/C22H18N2O6/c1-29-21-12-11-15(13-18(21)24(27)28)19(25)14-30-20-10-6-5-9-17(20)22(26)23-16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H,23,26)
• InChI Key: SMHGMZLJMBLEOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)COC2=CC=CC=C2C(=O)NC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C22H18N2O6
• Molecular Weight: 406.4 g/mol

Description

2-[2-(4-methoxy-3-nitrophenyl)-2-oxoethoxy]-N-phenylbenzamide, commonly known as MNPEB, is a chemical compound that has been extensively researched for its pharmaceutical properties. It belongs to the class of benzamide derivatives and has shown promising results in various studies related to neurological disorders.

Mechanism of Action

MNPEB acts by inhibiting the activity of the enzyme phosphodiesterase 10A (PDE10A), which is involved in the regulation of dopamine and cAMP signaling pathways in the brain. By inhibiting PDE10A, MNPEB enhances the activity of these pathways, leading to improved cognitive function and reduced symptoms of neurological disorders.
Biochemical and Physiological Effects:
MNPEB has been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It also exhibits anticonvulsant properties and has been shown to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

MNPEB has several advantages for laboratory experiments, including its high yield synthesis method and its ability to cross the blood-brain barrier. However, its potential toxicity and limited solubility in aqueous solutions may pose challenges for some experiments.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of MNPEB and its mechanism of action. Future studies could focus on optimizing its pharmacokinetic properties and identifying potential drug targets for neurological disorders. Additionally, MNPEB could be studied in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

MNPEB can be synthesized by the reaction of 4-methoxy-3-nitrobenzoyl chloride with N-phenyl-2-aminoethanol in the presence of a base. The resulting product is then treated with acetic anhydride to obtain MNPEB in a high yield.

Scientific Research Applications

MNPEB has been studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has been found to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain.